Cas no 2248310-67-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[(3-chlorophenyl)methyl]-1,3-thiazol-4-yl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[(3-chlorophenyl)methyl]-1,3-thiazol-4-yl}acetate
• CAS No: 2248310-67-8
• MF: C₂₀H₁₃ClN₂O₄S
• MW: 412.846222639084
• CID: 5808012
• PubChem ID: 165732568
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[(3-chlorophenyl)methyl]-1,3-thiazol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 2248310-67-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[(3-chlorophenyl)methyl]-1,3-thiazol-4-yl}acetate
• EN300-6522901

• Inchi： 1S/C20H13ClN2O4S/c21-13-5-3-4-12(8-13)9-17-22-14(11-28-17)10-18(24)27-23-19(25)15-6-1-2-7-16(15)20(23)26/h1-8,11H,9-10H2
• InChI Key： SYLFHCFCRJVXFT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1=NC(=CS1)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 412.0284558g/mol
• Monoisotopic Mass: 412.0284558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[(3-chlorophenyl)methyl]-1,3-thiazol-4-yl}acetate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[(3-chlorophenyl)methyl]-1,3-thiazol-4-yl}acetate (CAS: 2248310-67-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[(3-chlorophenyl)methyl]-1,3-thiazol-4-yl}acetate (CAS: 2248310-67-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including an isoindole-1,3-dione core and a thiazole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary data suggest that it may interact with enzymes involved in inflammatory and proliferative processes, making it a candidate for the treatment of chronic inflammatory diseases and certain types of cancer. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to study its binding affinity and specificity towards target proteins. These studies have provided valuable insights into the structural determinants of its bioactivity.

In addition to its therapeutic potential, recent efforts have been directed towards improving the synthetic accessibility of this compound. A novel, high-yield synthesis route has been reported, which involves a multi-step process starting from commercially available precursors. This advancement not only facilitates large-scale production but also enables the generation of derivatives for structure-activity relationship (SAR) studies. Such derivatives are being screened to identify analogs with enhanced potency and reduced off-target effects.

Preclinical evaluations have further highlighted the compound's pharmacokinetic and pharmacodynamic properties. In vivo studies using rodent models have demonstrated favorable bioavailability and tissue distribution profiles. Moreover, toxicity assessments have indicated a manageable safety profile, supporting its progression towards clinical trials. These findings underscore the compound's potential as a lead candidate for further development.

Looking ahead, ongoing research aims to address remaining challenges, such as optimizing formulation strategies to improve stability and delivery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications. The continued exploration of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[(3-chlorophenyl)methyl]-1,3-thiazol-4-yl}acetate holds promise for advancing our understanding of its therapeutic mechanisms and expanding its utility in medicine.